Cas no 2763912-77-0 (2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid)

• Product Name: 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid
• CAS No: 2763912-77-0
• MF: C₁₅H₁₉NO₆
• MW: 309.31446480751
• CID: 5867882
• PubChem ID: 165982089
• Update Time: 2025-08-03

2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2763912-77-0
• EN300-37343743
• 2,5-dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid
• 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid

• Inchi： 1S/C15H19NO6/c1-4-7-22-15(19)16-6-5-10-8-13(21-3)11(14(17)18)9-12(10)20-2/h4,8-9H,1,5-7H2,2-3H3,(H,16,19)(H,17,18)
• InChI Key： IUTPFOQENYVGJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C(=CC=1CCNC(=O)OCC=C)OC

Computed Properties

• Exact Mass: 309.12123733g/mol
• Monoisotopic Mass: 309.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.1Ų

Additional information on 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid

Compound 2763912-77-0: 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic Acid

The compound with CAS number 2763912-77-0, known as 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological profiles. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological applications, and recent advancements related to this compound.

Structural Characteristics

The molecular structure of 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid is characterized by a benzoic acid backbone with specific substituents. The presence of methoxy groups at positions 2 and 5 on the benzene ring contributes to its stability and reactivity. Additionally, the side chain at position 4 contains an ethyl group substituted with a carbamate moiety derived from propenyl alcohol. This unique combination of functional groups makes the compound versatile for various chemical transformations and biological interactions.

Synthesis and Chemical Properties

The synthesis of this compound involves a series of carefully designed reactions to introduce the desired substituents onto the benzoic acid framework. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of coupling agents to facilitate the formation of the carbamate linkage. The compound exhibits good solubility in organic solvents and moderate stability under physiological conditions, making it suitable for biological assays.

Pharmacological Applications

2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating various diseases, including inflammatory disorders and neurodegenerative conditions. Recent research has highlighted its anti-inflammatory properties, attributed to its interaction with cyclooxygenase enzymes. Furthermore, its bioavailability and metabolic stability have been evaluated in animal models, providing valuable insights for further development.

Recent Advances and Future Directions

In recent years, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various drug targets. These computational studies have been corroborated by experimental data, reinforcing its potential as a lead compound for drug discovery. Additionally, efforts are underway to explore its application in agrochemicals due to its demonstrated activity against plant pathogens.

Safety and Handling

As with any chemical compound, proper handling and storage are essential to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight. Gloves and protective eyewear should be worn during handling to minimize exposure risks.

In conclusion, the compound with CAS number 2763912-77-0, or 2,5-Dimethoxy-4-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)benzoic acid, represents a significant advancement in organic chemistry with broad applications across multiple disciplines. Continued research will undoubtedly unlock further potential uses for this intriguing molecule.